Cas no 2866324-02-7 (Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, methyl ester, hydrochloride (1:1) )

• Product Name: Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, methyl ester, hydrochloride (1:1)
• CAS No: 2866324-02-7
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 5562908
• Update Time: 2025-05-19

Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C11H15NO3.ClH/c1-8-9(11(13)14-2)4-3-5-10(8)15-7-6-12;/h3-5H,6-7,12H2,1-2H3;1H
• InChI Key： OQFINVFVYYMBAU-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C(C)=C(OCCN)C=CC=1)OC

Additional information on Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, methyl ester, hydrochloride (1:1)

Recent Advances in the Study of Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, methyl ester, hydrochloride (1:1) (CAS: 2866324-02-7)

The compound Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, methyl ester, hydrochloride (1:1) (CAS: 2866324-02-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of interest for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of this compound. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug formulation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological studies have revealed that Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, methyl ester, hydrochloride (1:1) exhibits notable bioactivity, particularly in modulating specific biochemical pathways. Preliminary in vitro and in vivo experiments suggest that this compound may have applications in targeting inflammatory and neurodegenerative diseases. Its ability to interact with key enzymes and receptors has been a focal point of recent research, with findings indicating potential therapeutic benefits in conditions such as Alzheimer's disease and chronic inflammation.

In addition to its therapeutic potential, the safety profile of this compound has also been under scrutiny. Toxicological assessments have been conducted to evaluate its biocompatibility and potential side effects. These studies are essential for determining the compound's suitability for clinical trials. Early results indicate a favorable safety profile, although further detailed studies are required to confirm these findings.

The integration of computational modeling and molecular docking studies has further enhanced our understanding of this compound's interactions at the molecular level. These approaches have provided insights into its binding affinity and selectivity, which are crucial for designing more effective derivatives. Such advancements underscore the importance of interdisciplinary research in unlocking the full potential of Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, methyl ester, hydrochloride (1:1).

Looking ahead, the focus will likely shift towards translational research, aiming to bridge the gap between laboratory findings and clinical applications. Collaborative efforts between chemists, biologists, and clinicians will be pivotal in advancing this compound through the drug development pipeline. With its promising pharmacological properties and ongoing research efforts, Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, methyl ester, hydrochloride (1:1) represents a compelling candidate for future therapeutic innovations.